Cas no 2680725-37-3 (4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid
• CAS No: 2680725-37-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5652763
• PubChem ID: 165939417
• Update Time: 2025-08-05

4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279948
• 4-(1-acetylpiperidin-4-yl)oxane-4-carboxylic acid
• 2680725-37-3
• 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-10(15)14-6-2-11(3-7-14)13(12(16)17)4-8-18-9-5-13/h11H,2-9H2,1H3,(H,16,17)
• InChI Key： ZABOARKAHKFKCG-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)C1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid

4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid (CAS No. 2680725-37-3): An Emerging Compound in Medicinal Chemistry

4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid (CAS No. 2680725-37-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid is characterized by a piperidine ring substituted with an acetyl group and an oxane ring linked to a carboxylic acid moiety. This intricate structure confers the compound with specific pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating the mechanisms of action and potential targets of this compound, providing valuable insights into its biological activity.

In the context of drug discovery, 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid has shown potential as a lead compound for the development of new therapeutic agents. Its ability to modulate specific biological pathways, such as those involved in inflammation and pain signaling, makes it an attractive target for further investigation. Researchers have reported that this compound exhibits potent anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases.

One of the key areas of research involving 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid is its role in neuroprotection. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid have been attributed to its ability to modulate intracellular signaling pathways and reduce the production of reactive oxygen species (ROS).

Beyond its therapeutic potential, 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid has also been studied for its use as a research tool. Its unique chemical structure and biological activity make it a valuable probe for investigating the molecular mechanisms underlying various physiological processes. For example, researchers have used this compound to study the role of specific enzymes and receptors in cellular signaling pathways, providing new insights into the regulation of these processes.

The synthesis of 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid has been optimized using modern synthetic methods, making it readily available for both academic and industrial research. The compound can be synthesized through a series of well-defined steps, including the formation of the piperidine ring, acetylation, and coupling with the oxane carboxylic acid moiety. These synthetic routes have been validated through extensive characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and toxicity, preliminary studies have indicated that 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical use. Researchers are currently conducting comprehensive preclinical studies to evaluate the pharmacokinetics, pharmacodynamics, and safety of this compound.

The future prospects for 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid are promising. Ongoing research aims to optimize its pharmacological properties and develop more potent derivatives with improved therapeutic indices. Additionally, efforts are being made to identify novel targets and pathways that can be modulated by this compound, potentially leading to new therapeutic strategies for a wide range of diseases.

In conclusion, 4-(1-Acetylpiperidin-4-yl)oxane-4-carboxylic acid (CAS No. 2680725-37-3) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation in both academic research and drug development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into the molecular mechanisms underlying various physiological processes and diseases.